Cas no 112777-68-1 (Benzenemethanol, a-ethyl-3-methyl-, (R)-)

Benzenemethanol, a-ethyl-3-methyl-, (R)- structure
112777-68-1 structure
Product Name:Benzenemethanol, a-ethyl-3-methyl-, (R)-
CAS No:112777-68-1
MF:C10H14O
MW:150.217563152313
CID:1200741
PubChem ID:15120233
Update Time:2025-04-20

Benzenemethanol, a-ethyl-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethyl-3-methyl-, (R)-
    • (1R)-1-(3-Methylphenyl)-1-propanol
    • (R)-1-(3-tolyphenyl)-1-propanol
    • (R)-1-m-tolyl-propan-1-ol
    • DTXSID601291086
    • 112777-68-1
    • (I+/-R)-I+/--Ethyl-3-methylbenzenemethanol
    • AKOS017515215
    • (1R)-1-(3-methylphenyl)propan-1-ol
    • Inchi: 1S/C10H14O/c1-3-10(11)9-6-4-5-8(2)7-9/h4-7,10-11H,3H2,1-2H3/t10-/m1/s1
    • InChI Key: YMFDHKOYLATDND-SNVBAGLBSA-N
    • SMILES: O[C@H](CC)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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